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Compound of Interest

Compound Name: Furan-2-sulfonyl Chloride

Cat. No.: B1306187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Furan-2-sulfonyl chloride is a reactive chemical intermediate of significant interest in

medicinal chemistry and organic synthesis. An accurate understanding of its physical

properties, such as boiling point and density, is crucial for its effective use in research and

development, ensuring proper handling, reaction control, and purification. This technical guide

provides a summary of these key physical characteristics and outlines the probable

experimental methodologies used for their determination.

Physical Properties of Furan-2-Sulfonyl Chloride
The quantitative physical data for furan-2-sulfonyl chloride are summarized in the table

below. These values are critical for laboratory-scale applications, influencing decisions on

reaction conditions, purification methods, and storage.

Physical Property Value Conditions

Density 1.529 g/cm³ Not Specified

Boiling Point 79-81 °C at 10 mmHg
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While specific experimental reports detailing the determination of these physical properties for

furan-2-sulfonyl chloride are not readily available in the public domain, the following are

standard and widely accepted methods that would be employed for a liquid of its nature.

Density Determination: The Pycnometer Method
The density of a liquid chemical like furan-2-sulfonyl chloride is accurately determined using

a pycnometer, a glass flask with a precise volume.[1][2] This method is favored for its high

precision.[2]

Protocol:

Preparation: A pycnometer of a suitable volume is thoroughly cleaned, dried, and its mass

(m₀) is precisely measured on an analytical balance.

Calibration with a Reference Liquid: The pycnometer is filled with a reference liquid of a

known density at a specific temperature (e.g., deionized water). The flask is stoppered,

ensuring any excess liquid is expelled through the capillary in the stopper, and the exterior is

carefully dried. The total mass (m₁) is then measured. The volume of the pycnometer (V) can

be calculated using the known density of the reference liquid.

Measurement of Furan-2-Sulfonyl Chloride: The pycnometer is emptied, cleaned, and

thoroughly dried. It is then filled with furan-2-sulfonyl chloride, and the same procedure of

stoppering and drying is followed. The total mass (m₂) is recorded.

Calculation: The density (ρ) of furan-2-sulfonyl chloride is calculated using the formula: ρ =

(m₂ - m₀) / V

Given the hazardous nature of furan-2-sulfonyl chloride, all procedures should be conducted

in a well-ventilated fume hood with appropriate personal protective equipment.

Boiling Point Determination Under Reduced Pressure
The reported boiling point of furan-2-sulfonyl chloride is at a reduced pressure, which is

common for compounds that may decompose at their atmospheric boiling point.[3] A vacuum

distillation setup is the standard apparatus for this determination.

Protocol:
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Apparatus Setup: A small-scale vacuum distillation apparatus is assembled. This includes a

round-bottom flask containing a small sample of furan-2-sulfonyl chloride and a stir bar, a

distillation head with a thermometer, a condenser, and a receiving flask. The apparatus is

connected to a vacuum pump with a pressure gauge.

Evacuation: The system is slowly evacuated to the desired pressure (in this case, 10

mmHg).

Heating: The distillation flask is gently heated in a controlled manner (e.g., using an oil bath).

The stirring is initiated to ensure smooth boiling.

Observation: The temperature is monitored closely. As the liquid begins to boil and the vapor

phase reaches the thermometer bulb, the temperature reading will stabilize. This stable

temperature reading, where there is a consistent condensation of the liquid on the

thermometer bulb, is recorded as the boiling point at that specific pressure.[4]

Recording: The boiling point range (e.g., 79-81 °C) and the corresponding pressure (10

mmHg) are recorded.

Logical Workflow for Chemical Characterization
The following diagram illustrates the logical workflow from the synthesis of a compound like

furan-2-sulfonyl chloride to the determination of its physical properties.
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Caption: Logical workflow for the characterization of furan-2-sulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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